Cas no 181034-50-4 (1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-, trans- (9CI))
181034-50-4 structure
Product Name:1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-, trans- (9CI)
CAS No:181034-50-4
MF:C12H16N2
MW:188.268842697144
CID:113596
PubChem ID:45115727
Update Time:2025-04-18
1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-, trans- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-, trans- (9CI)
- (4AS,9AS)-1-METHYL-2,3,4,4A,9,9A-HEXAHYDRO-1H-INDENO[1,2-B]PYRAZINE
- 1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-,trans-(9CI)
- 181034-50-4
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- Inchi: 1S/C12H16N2/c1-14-7-6-13-12-10-5-3-2-4-9(10)8-11(12)14/h2-5,11-13H,6-8H2,1H3/t11-,12-/m0/s1
- InChI Key: PYTAZDORQTXQBH-RYUDHWBXSA-N
- SMILES: N1(C)CCN[C@H]2C3C=CC=CC=3C[C@H]12
Computed Properties
- Exact Mass: 188.131
- Monoisotopic Mass: 188.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3A^2
- XLogP3: 1.2
1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-, trans- (9CI) Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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